Cas no 44209-53-2 (sodium ethanesulfinate)

Sodium ethanesulfinate (CAS 1562-00-1) is a white crystalline powder with the molecular formula C₂H₅NaO₂S. It is a versatile reducing agent widely used in organic synthesis, particularly in radical reactions and as a sulfonylating agent. The compound exhibits excellent water solubility and stability under controlled conditions, making it suitable for aqueous-phase reactions. Its high purity and consistent performance ensure reliable results in applications such as polymer modification, pharmaceutical intermediates, and fine chemical production. Sodium ethanesulfinate is valued for its mild reducing properties, selective reactivity, and compatibility with various functional groups, offering a safer alternative to more aggressive reductants. Proper storage in a cool, dry environment is recommended to maintain its efficacy.

sodium ethanesulfinate structure

Product Name:sodium ethanesulfinate

CAS No:44209-53-2

MF:C₂H₅O₂S

MW:93.1248996257782

CID:5053724

Update Time:2025-07-02

sodium ethanesulfinate Chemical and Physical Properties

Names and Identifiers

- Ethanesulfinate
- Ethanesulfinic acid anion
- CCS(=O)=O
- 1-(dioxo-$l^{5}-sulfanyl)ethane
- sodium ethanesulfinate
- Inchi： 1S/C2H6O2S/c1-2-5(3)4/h2H2,1H3,(H,3,4)/p-1
- InChI Key： RQIFXTOWUNAUJC-UHFFFAOYSA-M
- SMILES： S(CC)(=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 5
Rotatable Bond Count: 0
Complexity: 37.4
XLogP3: -0.8
Topological Polar Surface Area: 59.3

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B526758-50mg	sodium ethanesulfinate	44209-53-2	50mg	$ 50.00	2022-06-07
TRC	B526758-100mg	sodium ethanesulfinate	44209-53-2	100mg	$ 65.00	2022-06-07
TRC	B526758-500mg	sodium ethanesulfinate	44209-53-2	500mg	$ 135.00	2022-06-07